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Get Quote

For Researchers, Scientists, and Drug Development Professionals

A Note on the Data
Direct safety, toxicological, and ecotoxicological data for 3-Acetoxy-2',3'-
dimethylbenzophenone is not readily available in public databases. This guide has been

constructed by leveraging data from structurally similar compounds, including other substituted

benzophenones. The information provided herein should be treated as a guide for handling the

target molecule with the utmost caution, assuming it may possess hazards similar to its

analogues. A comprehensive risk assessment should be conducted before any handling or use

of this compound.

Introduction: The Benzophenone Scaffold in Modern
Chemistry
Benzophenones are a class of aromatic ketones that serve as a versatile and ubiquitous

scaffold in medicinal chemistry, polymer science, and as UV filters in various consumer
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products.[1][2] Their inherent photochemical properties and the ability to undergo a variety of

chemical modifications make them valuable building blocks for the synthesis of novel

compounds with diverse biological activities and material properties.[1][2] 3-Acetoxy-2',3'-
dimethylbenzophenone, with its acetoxy and dimethyl substitutions, is a molecule of interest

for its potential applications in these fields. Understanding its safe handling, synthesis, and

potential biological interactions is crucial for researchers and drug development professionals.

Chemical and Physical Properties (Predicted)
While experimental data for 3-Acetoxy-2',3'-dimethylbenzophenone is scarce, we can infer

some of its properties based on its structure and data from similar compounds.

Property
Predicted
Value/Information

Source Analogy

Molecular Formula C₁₇H₁₆O₃ -

Molecular Weight 268.31 g/mol [3]

Appearance
Likely a solid at room

temperature

General observation of similar

benzophenones

Solubility

Expected to be soluble in

organic solvents like

dichloromethane, ethyl

acetate, and acetone. Poorly

soluble in water.

General properties of

benzophenones

CAS Number

Not definitively identified. A

closely related isomer, 4-

Acetoxy-2',3'-

dimethylbenzophenone, has

the CAS number 890100-29-5.

[4]

[4]

Safety and Hazard Information: An Analog-Based
Approach
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Given the absence of a specific Safety Data Sheet (SDS), the following hazard information is

extrapolated from data on other dimethylbenzophenone derivatives. It is imperative to handle

3-Acetoxy-2',3'-dimethylbenzophenone with the assumption that it may possess similar

hazards.

Potential Hazards:
Skin Irritation: Substituted benzophenones are known to cause skin irritation.[5]

Eye Irritation: Direct contact may cause serious eye irritation.[5]

Respiratory Irritation: Inhalation of dust or vapors may cause respiratory tract irritation.[5]

Endocrine Disruption: Several benzophenone derivatives, particularly those used as UV

filters, have been shown to possess endocrine-disrupting capabilities.[5][6]

Carcinogenicity: Benzophenone itself is classified by the International Agency for Research

on Cancer (IARC) as possibly carcinogenic to humans (Group 2B).[7]

Recommended Safety Precautions:
Engineering Controls: Work in a well-ventilated fume hood to minimize inhalation exposure.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles.

Hand Protection: Wear chemically resistant gloves (e.g., nitrile).

Skin and Body Protection: Wear a lab coat and closed-toe shoes.

Hygiene Measures: Avoid ingestion and inhalation. Do not eat, drink, or smoke in the

laboratory. Wash hands thoroughly after handling.

First Aid Measures (Based on General Benzophenone
SDS):

After inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.
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After skin contact: Immediately wash with soap and plenty of water.

After eye contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

After ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water.

Synthesis of 3-Acetoxy-2',3'-
dimethylbenzophenone: A Proposed Route via
Friedel-Crafts Acylation
The most common and versatile method for the synthesis of benzophenones is the Friedel-

Crafts acylation. This electrophilic aromatic substitution reaction involves the reaction of an

aromatic compound with an acyl halide or anhydride in the presence of a Lewis acid catalyst.

Proposed Reaction Scheme:

3-Acetoxybenzoyl chloride AlCl₃ (Lewis Acid)

1,2-Dimethylbenzene (o-Xylene)
3-Acetoxy-2',3'-dimethylbenzophenone

Friedel-Crafts Acylation

Click to download full resolution via product page

Caption: Proposed synthesis of 3-Acetoxy-2',3'-dimethylbenzophenone.

Detailed Step-by-Step Experimental Protocol
(Exemplary):
This protocol is a general guideline and may require optimization for the specific synthesis of 3-
Acetoxy-2',3'-dimethylbenzophenone.

Preparation of 3-Acetoxybenzoyl Chloride:
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In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 3-

acetoxybenzoic acid.

Slowly add thionyl chloride (SOCl₂) (an excess, typically 2-3 equivalents) to the flask.

Heat the reaction mixture to reflux (approximately 80°C) for 2-3 hours, or until the

evolution of HCl and SO₂ gas ceases.

After cooling to room temperature, remove the excess thionyl chloride by distillation under

reduced pressure to obtain crude 3-acetoxybenzoyl chloride.

Friedel-Crafts Acylation:

In a separate three-necked flask equipped with a dropping funnel, a condenser, and a

magnetic stirrer, add anhydrous aluminum chloride (AlCl₃) (a slight molar excess relative

to the acyl chloride) and a dry, inert solvent such as dichloromethane (DCM).

Cool the suspension in an ice bath to 0-5°C.

Dissolve 1,2-dimethylbenzene (o-xylene) in dry DCM and add it to the AlCl₃ suspension.

Slowly add a solution of 3-acetoxybenzoyl chloride in dry DCM from the dropping funnel to

the reaction mixture, maintaining the temperature between 0-5°C.

After the addition is complete, allow the reaction mixture to stir at room temperature for

several hours, monitoring the progress by Thin Layer Chromatography (TLC).

Once the reaction is complete, carefully quench the reaction by pouring it into a mixture of

crushed ice and concentrated hydrochloric acid.

Separate the organic layer and extract the aqueous layer with DCM.

Combine the organic layers, wash with water, saturated sodium bicarbonate solution, and

brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.
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Purify the crude product by column chromatography on silica gel to obtain 3-Acetoxy-
2',3'-dimethylbenzophenone.

Potential Applications in Research and Drug
Development
The benzophenone scaffold is of significant interest in medicinal chemistry due to its presence

in numerous biologically active natural products and synthetic drugs.[1][2]

Anticancer and Anti-inflammatory Agents: Various substituted benzophenones have

demonstrated potent anti-inflammatory and anticancer activities.[1] The specific substitution

pattern on the aromatic rings can significantly influence the biological properties of these

molecules.[1]

Photoaffinity Labeling: Benzophenones are widely used as photoactivatable cross-linking

agents in chemical biology to study protein-ligand and protein-protein interactions. Upon UV

irradiation, the benzophenone moiety can form a covalent bond with nearby molecules.

UV Filters and Stabilizers: In polymer chemistry, dimethylbenzophenones are utilized as UV

filters and photoinitiators for UV-curable coatings and inks.[8] They also act as stabilizers in

plastics, preventing degradation from UV radiation.[8]

Toxicological and Ecotoxicological Profile of
Substituted Benzophenones
The environmental fate and toxicological effects of benzophenones, particularly those used in

sunscreens, are an area of active research.

Human Toxicology:
Endocrine Disruption: Benzophenone-3 (BP-3), a common UV filter, and its metabolites have

been shown to exhibit estrogenic activity and can act as endocrine disruptors.[5][6]

Dermal Absorption: Benzophenones can be absorbed through the skin, leading to systemic

exposure.[9]
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Ecotoxicology:
Aquatic Toxicity: Benzophenone derivatives have been detected in various water sources

and can be toxic to aquatic organisms.[6][10] For example, BP-3 has been shown to be toxic

to algae, daphnia, and fish.[10][11]

Bioaccumulation: Due to their lipophilic nature, some benzophenones have the potential to

bioaccumulate in the environment.[10]

Conclusion
3-Acetoxy-2',3'-dimethylbenzophenone is a compound with potential applications in

medicinal chemistry and materials science. While specific safety and toxicological data are

lacking, a cautious approach to its handling is warranted based on the known hazards of the

broader class of benzophenones. The synthetic route via Friedel-Crafts acylation provides a

viable method for its preparation. Further research is needed to fully characterize the chemical,

biological, and toxicological properties of this specific molecule to unlock its full potential in a

safe and responsible manner.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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